Cas no 58432-96-5 (1,6-Methanonaphthalene-1(2H)-carboxamide, octahydro-)

• Product Name: 1,6-Methanonaphthalene-1(2H)-carboxamide, octahydro-
• CAS No: 58432-96-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 342098
• PubChem ID: 516772
• Update Time: 2025-04-19

1,6-Methanonaphthalene-1(2H)-carboxamide, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,6-Methanonaphthalene-1(2H)-carboxamide, octahydro-
• AC1LANA7
• Octahydro-1,6-methano-naphthalene-1-carboxylic acid amide
• 58432-96-5
• CHEMBL3276689
• DTXSID30333676

• Inchi： 1S/C12H19NO/c13-11(14)12-5-1-2-9-6-8(7-12)3-4-10(9)12/h8-10H,1-7H2,(H2,13,14)
• InChI Key： OAXXKHFZMFHVTI-UHFFFAOYSA-N
• SMILES： O=C(C12CCCC3CC(CCC13)C2)N

Computed Properties

• Exact Mass: 193.14677
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09